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Compound of Interest

Compound Name: 4-Butyl-2-methylaniline

Cat. No.: B126901

An objective analysis of two closely related aniline derivatives, 4-Butyl-2-methylaniline and 4-
Butylaniline, for researchers and drug development professionals. This guide delves into their
distinct applications, supported by experimental data and detailed protocols.

In the landscape of chemical intermediates, aniline derivatives are foundational building blocks
for a vast array of specialized molecules. Among these, 4-Butyl-2-methylaniline and 4-
Butylaniline stand out for their utility in cutting-edge research, particularly in the development of
anticancer agents and advanced materials. While structurally similar, the presence of a methyl
group in the ortho position of 4-Butyl-2-methylaniline introduces significant differences in its
reactivity and biological activity compared to its non-methylated counterpart, 4-Butylaniline.
This guide provides a comprehensive comparison of these two compounds, summarizing their
physicochemical properties, key applications with supporting data, and detailed experimental
protocols to assist researchers in selecting the optimal starting material for their specific needs.

Physicochemical Properties: A Head-to-Head
Comparison

A summary of the key physicochemical properties of 4-Butyl-2-methylaniline and 4-
Butylaniline is presented below. These properties influence their solubility, reactivity, and
suitability for various experimental conditions.
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Property 4-Butyl-2-methylaniline 4-Butylaniline
CAS Number 72072-16-3[1] 104-13-2
Molecular Formula Ci11H17N[1] CioH1sN
Molecular Weight 163.26 g/mol [1] 149.23 g/mol

) Colorless to red to green clear
Appearance 0il[2]

liquid[3]
Boiling Point 264.349.0 °C (Predicted)[2] 133-134 °C at 14 mmHg
) 0.939+0.06 g/cm3 (Predicted)
Density 2] 0.945 g/mL at 25 °C
pKa 4.75+0.10 (Predicted)[2] Not available

- Chloroform (Slightly), Ethyl _
Solubility ) Not available
Acetate (Slightly)[2]

Key Research Applications: A Tale of Two Molecules

While both anilines serve as versatile precursors, their primary research applications diverge
significantly. 4-Butyl-2-methylaniline has garnered attention in oncology for its role in
synthesizing targeted therapeutics, whereas 4-Butylaniline is more established in materials
science, particularly in the field of liquid crystals.

4-Butyl-2-methylaniline: A Precursor for Novel
Anticancer Agents

Recent research has highlighted 4-Butyl-2-methylaniline as a key intermediate in the
synthesis of potent anticancer compounds. Its derivatives have shown promise as both
multidrug resistance (MDR) protein antagonists and mitochondrial complex | inhibitors.[2]

Mitochondrial Complex | Inhibition: 4-Butyl-2-methylaniline is a precursor to SMIP004-7, a
cell-penetrant and selective inhibitor of mitochondrial Complex 1.[2] SMIP004-7 has been
shown to potently inhibit the growth of triple-negative breast cancer xenografts in mice by
selectively binding to the NDUFS2 subunit of Complex I, leading to its disassembly.[2]
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Multidrug Resistance (MDR) Protein Antagonism: Derivatives of 4-Butyl-2-methylaniline,
specifically substituted acetamides, have been investigated as antagonists of MDR proteins.[2]
These proteins are often overexpressed in cancer cells and contribute to chemotherapy failure
by actively pumping drugs out of the cell. By inhibiting these pumps, 4-Butyl-2-methylaniline
derivatives can potentially restore the efficacy of conventional anticancer drugs.

4-Butylaniline: A Workhorse in Materials Science and
Beyond

4-Butylaniline has a broader range of established applications, most notably in the synthesis of
liquid crystals and dyes. Its derivatives have also been explored for their own therapeutic
potential.

Liquid Crystal Synthesis: 4-Butylaniline is a fundamental building block for various liquid
crystalline compounds. A prominent example is N-(4-methoxybenzylidene)-4-butylaniline
(MBBA), one of the first room-temperature nematic liquid crystals discovered, which paved the
way for the development of liquid crystal displays (LCDs). The physical properties of liquid
crystals derived from 4-butylaniline, such as their dielectric anisotropy and clearing point, are
crucial for their application in display technologies.

Dye Synthesis: As an aniline derivative, 4-butylaniline can be readily diazotized and coupled
with various aromatic compounds to produce a wide range of azo dyes. The butyl group can
influence the solubility and color fastness of the resulting dyes.

Anticancer Research: While not as prominent as its methylated counterpart in this field,
derivatives of 4-butylaniline have also been investigated for their cytotoxic effects against
cancer cell lines. For instance, certain 4-anilino-2-phenylquinoline derivatives have shown
significant growth inhibition of various cancer cells.[4]

Experimental Data: A Glimpse into Performance

Direct comparative performance data between 4-Butyl-2-methylaniline and 4-Butylaniline is
scarce in the literature. However, data on their derivatives in specific applications provide
valuable insights.

Table 2: Cytotoxicity of Anilinoquinoline Derivatives
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Compound Cancer Cell Line Glso (HM)

4-(4-Acetylphenylamino)-6-
methoxy-2-phenylquinoline MDA-MB-231/ATCC (Breast) 0.04[4]

(from 4-butylaniline)

4-(4-Acetylphenylamino)-6-
methoxy-2-phenylquinoline NCI-H226 (Non-small cell lung)  0.94[4]

(from 4-butylaniline)

4-(4-Acetylphenylamino)-6-
methoxy-2-phenylquinoline SF-295 (CNS) <0.01[4]
(from 4-butylaniline)

(E)-1-[3-(furo[3,2-c]quinolin-4-
ylamino)phenyllethanone UACC-257 (Renal) <0.01[1]

oxime (from 4-butylaniline)

(E)-1-[3-(furo[3,2-c]quinolin-4-
ylamino)phenyl]ethanone UACC-62 (Renal) <0.01[1]

oxime (from 4-butylaniline)

Note: Glso is the concentration required to inhibit cell growth by 50%. Data for derivatives of 4-
Butyl-2-methylaniline in similar assays is not readily available in the public domain.

Experimental Protocols: Synthesizing Key
Derivatives

To facilitate further research, detailed experimental protocols for the synthesis of key
derivatives of both anilines are provided below.

Synthesis of N-(4-butyl-2-methylphenyl)acetamide (MDR
Protein Antagonist Precursor)

This protocol describes the acetylation of 4-Butyl-2-methylaniline, a common step in the
synthesis of more complex MDR protein antagonists.

Materials:
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4-Butyl-2-methylaniline

Acetic anhydride

Triethylamine

Dichloromethane

Dilute hydrochloric acid

Anhydrous sodium sulfate

Procedure:

Dissolve 4-Butyl-2-methylaniline (1 equivalent) and triethylamine (1.1 equivalents) in
dichloromethane.

e Cool the solution to 0°C in an ice bath.

e Slowly add acetic anhydride (1 equivalent) dropwise to the cooled solution with stirring.

» Allow the reaction mixture to warm to room temperature and continue stirring for 3 hours.
o Wash the reaction mixture with dilute hydrochloric acid, followed by water.

e Dry the organic phase over anhydrous sodium sulfate.

* Remove the solvent under reduced pressure to obtain the crude N-(4-butyl-2-
methylphenyl)acetamide.

e The product can be further purified by recrystallization or column chromatography.
Synthesis of N,N'-(terephthalylidene)bis(4-n-butylaniline)
(TB4A) Liquid Crystal

This protocol outlines a one-step synthesis of a liquid crystal derived from 4-Butylaniline.

Materials:
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4-Butylaniline

Terephthalaldehyde

Absolute ethanol

Glacial acetic acid (catalyst)

Procedure:

e Dissolve terephthalaldehyde (1 equivalent) in absolute ethanol in a round-bottom flask.

e Add 4-Butylaniline (2 equivalents) to the solution.

o Add a few drops of glacial acetic acid as a catalyst.

o Reflux the mixture for 4 hours.

e Cool the reaction mixture to room temperature.

e The product will precipitate out of the solution.

o Collect the solid product by filtration and wash with cold ethanol.

» Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure TB4A.

Visualizing the Mechanisms of Action

To better understand the biological implications of these molecules, the following diagrams
illustrate key signaling pathways and experimental workflows.

pppppppp
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Caption: Signaling pathway of multidrug resistance (MDR1) and the inhibitory role of 4-Butyl-2-
methylaniline derivatives.
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Caption: Experimental workflow for the synthesis of TB4A liquid crystal from 4-Butylaniline.
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Conclusion: Choosing the Right Tool for the Job

The choice between 4-Butyl-2-methylaniline and 4-Butylaniline hinges on the intended
research application. For scientists and drug development professionals focused on oncology
and seeking to develop novel therapeutics that target mitochondrial function or circumvent
multidrug resistance, 4-Butyl-2-methylaniline offers a promising starting point. Its ortho-methyl
group appears to be crucial for the biological activity of its derivatives in these contexts.

Conversely, for researchers in materials science, particularly those working on liquid crystals
for display technologies or synthesizing novel dyes, 4-Butylaniline remains a well-established
and versatile precursor. The extensive literature on its use in these areas provides a solid
foundation for further innovation.

This guide has provided a comparative overview of these two valuable chemical intermediates.
The detailed experimental protocols and compiled data aim to empower researchers to make
informed decisions and accelerate their research and development efforts. As new applications
for these and other aniline derivatives continue to emerge, a thorough understanding of their
structure-activity relationships will be paramount in driving scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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